Cas no 2228824-70-0 (2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid)

2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid structure
2228824-70-0 structure
Product name:2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
CAS No:2228824-70-0
MF:C10H10F2O4
MW:232.180810451508
CID:6162730
PubChem ID:165639162

2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
    • 2228824-70-0
    • EN300-1947956
    • Inchi: 1S/C10H10F2O4/c1-2-16-7-5-3-4-6(8(7)13)10(11,12)9(14)15/h3-5,13H,2H2,1H3,(H,14,15)
    • InChI Key: LXELKOWHYWTXSV-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C1C=CC=C(C=1O)OCC)F

Computed Properties

  • Exact Mass: 232.05471512g/mol
  • Monoisotopic Mass: 232.05471512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8Ų

2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1947956-0.1g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
0.1g
$1068.0 2023-09-17
Enamine
EN300-1947956-0.5g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
0.5g
$1165.0 2023-09-17
Enamine
EN300-1947956-0.05g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
0.05g
$1020.0 2023-09-17
Enamine
EN300-1947956-1.0g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
1g
$1214.0 2023-06-02
Enamine
EN300-1947956-1g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
1g
$1214.0 2023-09-17
Enamine
EN300-1947956-0.25g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
0.25g
$1117.0 2023-09-17
Enamine
EN300-1947956-2.5g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
2.5g
$2379.0 2023-09-17
Enamine
EN300-1947956-10.0g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
10g
$5221.0 2023-06-02
Enamine
EN300-1947956-5.0g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
5g
$3520.0 2023-06-02
Enamine
EN300-1947956-10g
2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid
2228824-70-0
10g
$5221.0 2023-09-17

Additional information on 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid

Research Briefing on 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid (CAS: 2228824-70-0)

In recent years, the compound 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid (CAS: 2228824-70-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroacetic acid moiety and ethoxy-hydroxyphenyl structure, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural features, particularly the difluoroacetic acid group, contribute to its enhanced stability and bioavailability, making it a candidate for further drug development.

Mechanistic studies have revealed that 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid exhibits inhibitory effects on specific enzymatic pathways, including those involved in inflammatory responses and oxidative stress. In vitro and in vivo experiments have demonstrated its efficacy in modulating key biomarkers, suggesting potential applications in treating chronic inflammatory diseases and neurodegenerative disorders. Notably, its selectivity and low toxicity profile make it a promising lead compound for further optimization.

Recent preclinical studies have explored the therapeutic potential of this compound in oncology. Preliminary data indicate that it may act as a modulator of tumor microenvironment, inhibiting angiogenesis and metastasis in certain cancer models. These findings are supported by molecular docking studies, which highlight its interactions with critical protein targets involved in cancer progression.

Despite these promising results, challenges remain in the clinical translation of 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid. Pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, further toxicological assessments are required to ensure its safety for human use. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 2-(3-ethoxy-2-hydroxyphenyl)-2,2-difluoroacetic acid represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and biological activities position it as a potential therapeutic agent for a range of diseases. Continued investigation into its mechanisms and clinical potential will be critical to realizing its full therapeutic value.

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD